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Compound of Interest

(Aminomethyl)boronic acid
Compound Name:
hydrochloride

Cat. No.: B13543792

Get Quote

Molecular Architecture & Physicochemical
Properties

The core utility of (aminomethyl)boronic acid lies in its ability to transition between trigonal

planar and tetrahedral geometries, allowing it to mimic the transition states of hydrolytic
enzymes.

Structural Specifications
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Property Specification Notes

(Aminomethyl)boronic acid

IUPAC Name _
hydrochloride
Often handled as the pinacol
Formula ester (
) for stability.[4]
) 111.34 g/mol (Free acid HCI )
Molecular Weight Free acid: 74.87 g/mol .
salt)
Boron: Transitions to
Hybridization
(Ground State) upon nucleophilic attack.
The ammonium group (
Acidity (pKa) Boronic Acid: ~8.8 ) lowers the pKa of the boronic
acid via inductive effects.
- o Poor in non-polar solvents
Solubility High in water, MeOH

(DCM, Hexanes).

The "Empty p-Orbital” Driver

The boron atom possesses an empty

orbital orthogonal to the O-B-O plane. This renders the molecule a Lewis acid (electrophile).

¢ In Solution: It exists in equilibrium with its trimeric anhydride (boroxine) and various hydration
states.

o Salt Formation: The hydrochloride salt is critical. The protonation of the amine (

) prevents the lone pair on the nitrogen from coordinating intramolecularly with the empty
boron p-orbital (N - B dative bond), which would otherwise form a stable, unreactive "ate"
complex or lead to polymerization.
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Synthetic Pathways: The Modified
Matteson/Substitution Protocol

While the Matteson Asymmetric Homologation is the gold standard for chiral

-aminoboronic acids (e.g., boro-Leucine), the achiral glycine analog is most efficiently
synthesized via Nucleophilic Substitution on a halomethyl boronate.

Critical Reagents

o Starting Material: 2-(Bromomethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
(Bromomethylboronic acid pinacol ester).

¢ Nucleophile: Sodium Azide (

) or Potassium Phthalimide.

o Deprotection: Hydrogenation (

) or Acid Hydrolysis.

Step-by-Step Protocol (Azide Route)

This protocol yields the Pinacol Ester Hydrochloride, which is the stable, storable form used in
peptide coupling.

o Azidation (Substrate Preparation)

o Dissolve 2-(bromomethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.0 eq) in anhydrous
Acetonitrile (MeCN).

o Add Sodium Azide (

, 1.5 eq) cautiously.

o Reaction: Stir at ambient temperature for 12—-16 hours.
o Mechanism:[5][6][7][8][9]

displacement of bromide by azide.
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o Workup: Filter off inorganic salts (

). Concentrate filtrate.[10] Partition between EtOAc/Water. Dry organic layer (
).
o Checkpoint: IR spectroscopy should show a strong azide stretch at ~2100 cm~1.

e Reduction (Amine Generation)
o Dissolve the crude azidomethyl boronate in MeOH.
o Add catalytic Pd/C (10% wi/w).
o Reaction: Stir under

atmosphere (balloon pressure) for 4-6 hours.

o Alternative: Staudinger reduction using

if hydrogenation is unavailable.
o Salt Formation (Stabilization)
o Filter the catalyst through Celite.
o Add 4M HCI in Dioxane (1.1 eq) to the filtrate immediately.

o Concentrate in vacuo. The product, (Aminomethyl)boronic acid pinacol ester
hydrochloride, precipitates as a white solid.

o Recrystallization:

[/ MeOH.

Synthetic Workflow Diagram
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Figure 1: Synthetic route from bromomethyl boronate to the stable ammonium salt via azide
displacement.[4]

Mechanistic Pharmacology: Serine Protease
Inhibition

The primary application of (aminomethyl)boronic acid derivatives is in the design of protease
inhibitors (e.g., Bortezomib, Ixazomib). The boron atom acts as a "warhead."

The Transition State Mimicry

Serine proteases hydrolyze peptide bonds via a high-energy tetrahedral intermediate.
o Normal Substrate: The active site Serine-OH attacks the carbonyl carbon (

), forming a transient tetrahedral oxyanion (
) before bond cleavage.

e Boronic Inhibitor: The Serine-OH attacks the Boron atom (
).
e The Trap: Boron readily accepts the electron pair to become tetrahedral (

). Unlike the carbon intermediate, the boron adduct is stable and does not collapse to cleave
the inhibitor. The enzyme is "stuck” in the transition state.

Mechanism of Action Diagram
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Figure 2: Mechanism of serine protease inhibition. The formation of the reversible covalent
tetrahedral adduct mimics the enzymatic transition state.

Handling, Stability, & Analytical Validation

Working with

-aminoboronic acids requires specific precautions to avoid protodeboronation (loss of the boron
group).

Stability & Storage

o Boroxine Equilibrium: Free boronic acids spontaneously dehydrate to form cyclic trimers
(boroxines). This is reversible with water.

o Deboronation: Under basic conditions (pH > 9), free

-aminoboronic acids are unstable. The free amine can attack the boron (intramolecular),
leading to C-B bond cleavage.

e Solution:Always store as the Hydrochloride Salt or the Pinanediol Ester. The esterification
protects the boron, and the protonation protects the amine.

Analytical Fingerprinting ( NMR)

Boron NMR is the definitive tool for validation.
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Species NMR Shift (approx.)[6] Geometry

Trigonal (
Boronic Acid (Free) ~28-32 ppm

)

Trigonal (
Boronate Ester (Pinacol) ~30-34 ppm

)

Tetrahedral (
Tetrahedral Adduct ~5-10 ppm
)

Trigonal (
Boroxine (Trimer) ~28-32 ppm (Broad)
)

Protocol for NMR: Dissolve 10 mg of the HCI salt in

(or

). Use a quartz NMR tube if high precision is required to avoid background boron signal from
borosilicate glass, although standard tubes suffice for routine checks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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